Cas no 31020-67-4 (Pregnane-21-nitrile,3-oxo-, (5b)- (9CI))

• Product name: Pregnane-21-nitrile,3-oxo-, (5b)- (9CI)
• CAS No: 31020-67-4
• MF: C₂₁H₃₁NO
• MW: 313.47694
• CID: 314780
• PubChem ID: 279551

Pregnane-21-nitrile,3-oxo-, (5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnane-21-nitrile,3-oxo-, (5b)- (9CI)
• 2-[(8S,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
• 2-[(8S,9S,10R,13S,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,1 5,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
• 3-oxopregnane-21-nitrile
• DTXSID20953140
• NSC130273
• NSC-130274
• 31020-66-3
• NSC130274
• 31020-67-4
• NSC-130273

• Inchi： InChI=1S/C21H31NO/c1-20-11-8-19-17(18(20)6-4-14(20)9-12-22)5-3-15-13-16(23)7-10-21(15,19)2/h14-15,17-19H,3-11,13H2,1-2H3/t14-,15?,17+,18+,19+,20-,21+/m1/s1
• InChI Key： YSGOVZOJQGEJRH-VNFDLHCISA-N
• SMILES： N#CC[C@H]1CC[C@H]2[C@@H]3CCC4CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O

Computed Properties

• Exact Mass: 313.24073
• Monoisotopic Mass: 313.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 5.12808